Cas no 60891-70-5 (2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester)

• Product Name: 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester
• CAS No: 60891-70-5
• MF: C₁₂H₁₄N₂O₆
• MW: 282.249363422394
• MDL: MFCD06654831
• CID: 1081294
• PubChem ID: 2794558
• Update Time: 2025-05-20

2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(5-nitropyridin-2-yl)malonate
• Diethyl (5-nitropyridin-2-yl)malonate
• diethyl 2-(5-nitropyridin-2-yl)propanedioate
• (5-nitro-[2]pyridyl)-malonic acid diethyl ester
• (5-Nitro-[2]pyridyl)-malonsaeure-diaethylester
• (5-nitropyridin-4-yl)malonic acid diethyl ester
• 5-Nitropyrid-2-ylmalonic ester
• 2-(5-Nitropyridin-2-yl)-malonic acid diethyl ester
• 60891-70-5
• Diethyl(5-nitropyridin-2-yl)malonate
• AMY31806
• 1,3-diethyl 2-(5-nitropyridin-2-yl)propanedioate
• QZPKVECFUKSRKG-UHFFFAOYSA-N
• Diethyl2-(5-nitropyridin-2-yl)malonate
• MFCD06654831
• SCHEMBL1645438
• CS-0326875
• 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester
• CBDivE_012171
• AKOS015967443
• Diethyl 5-nitro-2pyridyl-malonate
• DTXSID10383215
• DB-072869

• MDL： MFCD06654831
• Inchi： 1S/C12H14N2O6/c1-3-19-11(15)10(12(16)20-4-2)9-6-5-8(7-13-9)14(17)18/h5-7,10H,3-4H2,1-2H3
• InChI Key： QZPKVECFUKSRKG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC(=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 282.08500
• Monoisotopic Mass: 282.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.31000
• LogP: 1.72280

Additional information on 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester

Research Brief on 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester (CAS: 60891-70-5)

2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester (CAS: 60891-70-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its role in the development of novel therapeutic agents and its potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and industrial relevance.

Recent literature indicates that 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester serves as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of pyridine-based inhibitors targeting kinase enzymes, which are implicated in cancer and inflammatory diseases. The compound's nitro group facilitates further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

In addition to its pharmaceutical applications, this compound has been investigated for its role in agrochemical research. A 2022 study in the European Journal of Organic Chemistry reported its use in the synthesis of herbicidal agents, showcasing its potential to contribute to sustainable agriculture. The malonic acid diethyl ester moiety provides a reactive site for further modifications, allowing researchers to tailor the compound's properties for specific applications.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester. A recent publication in ACS Catalysis (2023) described a palladium-catalyzed coupling reaction that significantly reduces reaction times and improves yields. This development is particularly relevant for industrial-scale production, where cost-effectiveness and scalability are critical factors.

Despite its promising applications, challenges remain in optimizing the compound's stability and bioavailability. Ongoing research is exploring novel formulations and delivery systems to address these limitations. For instance, a 2023 study in the International Journal of Pharmaceutics investigated encapsulation techniques to enhance the compound's solubility and controlled release in biological systems.

In conclusion, 2-(5-Nitro-pyridin-2-yl)-malonic acid diethyl ester (CAS: 60891-70-5) continues to be a valuable compound in chemical and biological research. Its versatility in synthesis and potential therapeutic applications make it a subject of ongoing investigation. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and agrochemical development.